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Compound of Interest |

2,2'-
Compound Name: BIS(IMETHOXYMETHOXY)-1,1"-
BINAPHTHALENE

Cat. No.: B114958

\ J

This document provides essential safety and logistical information for the proper disposal of
2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE, ensuring the safety of laboratory
personnel and the protection of the environment. The following procedures are designed for
researchers, scientists, and drug development professionals.

Hazard and Disposal Information Summary

2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE is a chemical compound that requires
careful handling and disposal due to its hazardous properties. It is classified as a combustible
solid that can cause serious eye damage and is very toxic to aquatic life with long-lasting
effects.[1] Adherence to proper personal protective equipment (PPE) and disposal protocols is
mandatory.
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Identifier Value
CAS Number 74292-20-9, 173831-50-0[2]
UN Number UN3077[1][2]

Hazard Class

9 (Miscellaneous hazardous materials)[2]

Packing Group

2]

Signal Word

Danger

Hazard Statements

H318: Causes serious eye damage. H410: Very

toxic to aquatic life with long lasting effects.

Risk Phrases

R41: Risk of serious damage to eyes. R50/53:
Very toxic to aquatic organisms, may cause
long-term adverse effects in the aquatic

environment.[1]

Safety Phrases

S26: In case of contact with eyes, rinse
immediately with plenty of water and seek
medical advice. S39: Wear eye/face protection.
S60: This material and its container must be
disposed of as hazardous waste. S61: Avoid
release to the environment. Refer to special

instructions/safety data sheets.[1]

Storage Class

11 (Combustible Solids)

Personal Protective Equipment (PPE)

When handling 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE, the following
personal protective equipment is required to minimize exposure and ensure safety:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

serious eye damage.[1]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber) must be worn.
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» Respiratory Protection: A NIOSH-approved N95 dust mask or higher is necessary, especially
when handling the solid form where dust may be generated.

» Protective Clothing: A laboratory coat should be worn to prevent skin contact.

Step-by-Step Disposal Procedure

The disposal of 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE and its containers
must be treated as hazardous waste.[1]

o Waste Collection:

o Collect waste 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE in a designated,
properly labeled, and sealed container. The container should be compatible with the
chemical.

o Do not mix this waste with other solvents or chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Container Labeling:

o Clearly label the hazardous waste container with the full chemical name: "2,2'-
BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE".

o Include the appropriate hazard symbols (e.g., corrosive, environmentally hazardous).
o Storage of Waste:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be well-ventilated, secure, and away from incompatible materials.
» Disposal Request:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.
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o Provide them with all necessary information about the waste, including the chemical name
and quantity.

o Empty Container Disposal:

o Empty containers that held 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE must
also be disposed of as hazardous waste.[1]

o Do not rinse the containers and discharge the residue into the sanitary sewer.

o Triple-rinsing with a suitable solvent may be an option for container recycling, but this must
be done in accordance with your local regulations and institutional policies. The rinsate
must be collected as hazardous waste.

Important Considerations:

e Do not dispose of 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE down the drain.
[3] This substance is very toxic to aquatic life and can cause long-term environmental
damage.[1]

e Avoid releasing this chemical into the environment.[1]

o Consult your institution's specific waste disposal guidelines and your local waste disposal
authority for any additional requirements.[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,2'-
BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE.
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Start: Have waste 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE?
Is the container empty?

Collect waste in a labeled, sealed hazardous waste container. |l Treat empty container as hazardous waste.

Store in designated hazardous waste area.

Contact Environmental Health & Safety (EHS) for disposal.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for 2,2'-BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2,2'-BIS(METHOXYMETHOXY)-1,1'-
BINAPHTHALENE: A Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114958#2-2-bis-methoxymethoxy-1-1-binaphthalene-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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